Cas no 111153-21-0 (Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester)

• Product Name: Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester
• CAS No: 111153-21-0
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1196770
• Update Time: 2024-08-02

Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-, (1S)-1-methylheptyl ester
• [(2S)-octan-2-yl] 4-hydroxybenzoate

• Inchi： 1S/C15H22O3/c1-3-4-5-6-7-12(2)18-15(17)13-8-10-14(16)11-9-13/h8-12,16H,3-7H2,1-2H3/t12-/m0/s1
• InChI Key： JNXAOLWWDAIBSE-LBPRGKRZSA-N
• SMILES： C(O[C@@H](C)CCCCCC)(=O)C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 250.15696

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Melting Point: 44-46 °C(Solv: hexane (110-54-3))
• Boiling Point: 362.6±15.0 °C(Predicted)
• PSA: 46.53
• pka: 8.18±0.15(Predicted)